Structural and Analytical Profiling of Laccaic Acid C: A Technical Whitepaper
Structural and Analytical Profiling of Laccaic Acid C: A Technical Whitepaper
Executive Summary
Laccaic acid C is a highly complex, naturally occurring anthraquinone derivative extracted from the resinous secretions of the lac insect (Kerria lacca). While historically valued as a potent red colorant, modern pharmacological research has repositioned laccaic acids as promising bioactive scaffolds, particularly in the realm of oncology and immunomodulation. This whitepaper provides an in-depth technical analysis of the chemical structure, molecular weight, chromatographic isolation, and pharmacological mechanisms of Laccaic acid C, designed specifically for analytical chemists and drug development professionals.
Chemical Architecture and Molecular Properties
Laccaic acid C (PubChem CID: 9828689) distinguishes itself from other isomers in the lac dye complex (such as Laccaic acids A, B, D, and E) through its unique side-chain substitution.
Structurally, the molecule is built upon a tetrahydroxyanthraquinone core (3,5,6,8-tetrahydroxy-9,10-anthraquinone) substituted by two carboxylic acid groups at positions 1 and 2[1]. The defining feature of Laccaic acid C is the presence of a 5-(2-amino-2-carboxyethyl)-2-hydroxyphenyl group at position 7[1]. This specific side chain is essentially an alpha-amino acid moiety (a tyrosine derivative), making Laccaic acid C a rare zwitterionic natural anthraquinone[2].
The presence of this amino acid-like functional group fundamentally alters the molecule's polarity and isoelectric point compared to Laccaic acid A, which possesses an acetamidoethyl group instead[3].
Quantitative Data: Physicochemical Profile
The structural complexity of Laccaic acid C is summarized in the table below, detailing its exact molecular weight and formula.
| Property | Value |
| IUPAC Name | 7-[5-(2-amino-2-carboxyethyl)-2-hydroxyphenyl]-3,5,6,8-tetrahydroxy-9,10-dioxoanthracene-1,2-dicarboxylic acid |
| Molecular Formula | C₂₅H₁₇NO₁₃ |
| Molecular Weight | 539.4 g/mol |
| Monoisotopic Mass | 539.07 Da |
| Core Scaffold | Tetrahydroxyanthraquinone |
| Unique Side Chain | 5-(2-amino-2-carboxyethyl)-2-hydroxyphenyl (Position 7) |
| Chemical Classification | Polyphenol, Tricarboxylic acid, Alpha-amino acid |
Chromatographic Isolation: A Self-Validating Protocol
Isolating Laccaic acid C from the crude Kerria lacca extract presents a significant analytical challenge due to the structural similarities among the five primary isomers. The following High-Performance Liquid Chromatography (HPLC) protocol is engineered to exploit the subtle polarity differences induced by the amino acid side chain.
Experimental Causality & Solvent Logic
Laccaic acid C contains multiple phenolic hydroxyls and three carboxylic acid groups. At a neutral pH, these functional groups ionize, leading to secondary interactions with residual silanols on the silica-based stationary phase, which manifests as severe peak tailing. To counteract this, 0.15% perchloric acid is introduced into the mobile phase[4]. The strong acidity drives the mobile phase pH well below the pKa of the carboxylic groups, ensuring the molecule remains fully protonated. This forces the separation to rely purely on hydrophobic interactions, yielding sharp, symmetrical peaks.
Step-by-Step Methodology
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Sample Preparation: Accurately weigh 5 g of crude lac dye extract. Defat the sample using petroleum ether (60ºC-80ºC) under ultrasonication for 10 minutes at 40°C.
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Solubilization: Dissolve the defatted residue in a methanol/water mixture. Filter through a 0.22 µm hydrophilic PTFE membrane to remove particulates[4].
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HPLC System Equilibration: Utilize an Inertsil ODS-3 reverse-phase C18 column (250 mm × 30 mm, 10 µm for preparative scale)[4]. Equilibrate with Mobile Phase A (Methanol:Acetonitrile, 85:15 v/v) and Mobile Phase B (0.15% Perchloric acid in water).
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Gradient Elution: Initiate a 33-minute gradient run at a flow rate of 15 mL/min. Monitor the eluent using a Photodiode Array (PDA) detector set at 275 nm (reference at 360 nm)[4].
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Fraction Collection: Laccaic acid C typically elutes at a retention time (Rt) of approximately 16.37 minutes, distinctly separated from Laccaic acid A (Rt ~20.1 min)[5].
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Self-Validation (Mass Balance): To ensure the protocol is self-validating, perform a mass balance check. The total integrated peak area of the crude injection must equal the sum of the fractionated peak areas (±5%). A standard spike recovery test using a known concentration of an internal standard validates that no irreversible column adsorption has occurred.
Experimental workflow for the isolation and self-validation of Laccaic Acid C via HPLC.
Mass Spectrometry and Structural Elucidation
Following isolation, structural confirmation is achieved via High-Performance Liquid Chromatography coupled with Electrospray Ionization Tandem Mass Spectrometry (HPLC-ESI-MS/MS).
Ionization Logic
Because Laccaic acid C is a highly acidic tricarboxylic acid, ESI is strictly performed in negative ion mode . This readily yields the deprotonated pseudo-molecular ion [M-H]⁻ at m/z 538 [5].
During collision-induced dissociation (CID) in MS/MS, the precursor ion undergoes predictable fragmentation. The primary fragmentation pathways involve the neutral loss of carbon dioxide (CO₂, 44 Da) from the carboxylic acid groups and water (H₂O, 18 Da) from the phenolic hydroxyls[6]. This specific fragmentation fingerprint at m/z 538 definitively distinguishes Laccaic acid C from Laccaic acid A (m/z 536) and Laccaic acid B (m/z 495)[5].
Quantitative Data: Analytical Parameters
| Parameter | Specification |
| Column | Inertsil ODS-3 C18 (Reverse-Phase) |
| Mobile Phase A | Methanol : Acetonitrile (85:15 v/v) |
| Mobile Phase B | 0.15% Perchloric Acid in Water |
| Retention Time (Rt) | ~16.37 minutes |
| Detection Wavelength | 275 nm (UV) |
| ESI-MS Mode | Negative Ion Mode |
| Precursor Ion [M-H]⁻ | m/z 538 |
Pharmacological Mechanisms: Pathway Inhibition
Beyond its application as a colorant, Laccaic acid C exhibits profound biological activity. Recent pharmacological profiling has identified laccaic acids as potent inhibitors of DNA methyltransferase 1 (DNMT1) and critical modulators of the immune response[3].
Specifically, laccaic acids have been shown to inhibit the Interferon-gamma (IFN-γ) signaling pathway in human melanoma cells[7]. The anthraquinone core structurally mimics certain kinase inhibitors, allowing it to competitively bind the ATP-binding pocket of JAK2 (Janus Kinase 2). By inhibiting JAK2, Laccaic acid C prevents the downstream phosphorylation of STAT1 . Without phosphorylation, STAT1 cannot dimerize and translocate to the nucleus, effectively halting the transcription of IRF1 (Interferon Regulatory Factor 1) and its subsequent target genes, such as PD-L1[7].
Pharmacological inhibition of the IFN-γ/JAK2/STAT1/IRF1 signaling pathway by Laccaic Acid C.
Conclusion
Laccaic acid C represents a fascinating intersection of natural product chemistry and modern pharmacology. Its unique molecular weight of 539.4 g/mol and the presence of a zwitterionic alpha-amino acid side chain demand highly specific, acid-modified chromatographic techniques for isolation. By employing rigorous, self-validating HPLC-MS protocols, researchers can accurately extract and characterize this minor isomer, unlocking its potential as a targeted inhibitor in oncological and immunomodulatory drug development pipelines.
References
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PubChem - Laccaic acid C | C25H17NO13 | CID 9828689. National Institutes of Health (NIH).1
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Wikipedia - Laccaic acid. 3
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BenchChem - The Crimson Alliance: A Technical Guide to the Chemical Structure and Isomers of Laccaic Acid. 8
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BenchChem - Application Note: High-Performance Liquid Chromatography (HPLC) Protocol for the Separation of Laccaic Acid Isomers. 4
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Grokipedia - Laccaic acid. 2
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NIScPR - Bioactivity-guided isolation of Laccaic Acid-A: A potent anti-cancer agent from Laccifer lacca (Kerr).
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RSC Publishing - Lac water extract inhibits IFN-γ signaling through JAK2-STAT1-IRF1 axis in human melanoma. 7
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Mark Nesbitt / Dyes and Pigments - HPLC-DAD-MS analysis of colorant and resinous components of lac-dye: A comparison between Kerria and Paratachardina genera. 5
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MDPI - Chromatographic and Spectroscopic Identification and Recognition of Natural Dyes, Uncommon Dyestuff Components, and Mordants. 6
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